Cas no 1006-26-4 (1H-Pyrrole-2-carboxaldehyde, 3,4-diethyl-)

1H-Pyrrole-2-carboxaldehyde, 3,4-diethyl- structure
1006-26-4 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 3,4-diethyl-
CAS No:1006-26-4
MF:C9H13NO
MW:151.205622434616
CID:1126120
PubChem ID:359352
Update Time:2025-04-20

1H-Pyrrole-2-carboxaldehyde, 3,4-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxaldehyde, 3,4-diethyl-
    • 3,4-Diethyl-1H-pyrrole-2-carbaldehyde
    • 3,4-Diethyl-2-formylpyrrole
    • 2-Formyl-3,4-diethylpyrrole
    • 3,4-Diethylpyrrole-2-carboxaldehyde
    • NSC 620163
    • 3,4-Diethylpyrrole-2-carbaldehyde
    • NSC-620163
    • AUYWSUQOZBWQFZ-UHFFFAOYSA-N
    • DB-365719
    • 1006-26-4
    • DTXSID70326880
    • NSC620163
    • SCHEMBL5540868
    • AMY32097
    • Inchi: 1S/C9H13NO/c1-3-7-5-10-9(6-11)8(7)4-2/h5-6,10H,3-4H2,1-2H3
    • InChI Key: AUYWSUQOZBWQFZ-UHFFFAOYSA-N
    • SMILES: O=CC1=C(CC)C(=CN1)CC

Computed Properties

  • Exact Mass: 151.09979
  • Monoisotopic Mass: 151.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • Density: 1.042
  • Melting Point: 42-45 ºC
  • Boiling Point: 244 ºC
  • Flash Point: 107 ºC
  • PSA: 32.86
  • LogP: 1.95200
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